Cas no 1644456-76-7 (1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene)

• Product Name: 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene
• CAS No: 1644456-76-7
• MF: C₈H₅BrCl₂F₂
• MW: 289.932106733322
• CID: 4610473
• PubChem ID: 117823488
• Update Time: 2025-07-19

1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene

• Inchi： 1S/C8H5BrCl2F2/c9-4-8(12,13)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• InChI Key： RQLIXENBUXVZGE-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)CBr)=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 287.89197g/mol
• Monoisotopic Mass: 287.89197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene

Introduction to 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene (CAS No. 1644456-76-7)

1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene, identified by its Chemical Abstracts Service (CAS) number 1644456-76-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its bromine and chlorine substituents on a benzene ring, with a unique side chain containing a bromo-substituted difluoroethyl group. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, including potential pharmaceuticals and agrochemicals.

The bromo and chloro functional groups on the benzene ring contribute to the compound's reactivity, enabling it to participate in a wide range of chemical transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for the development of novel drugs and functional materials. The presence of the difluoroethyl side chain further enhances the compound's versatility, as fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been growing interest in halogenated aromatic compounds due to their diverse applications. For instance, 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene has been explored as a building block in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The combination of bromine and chlorine atoms provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. Moreover, the difluoroethyl group has been shown to improve pharmacokinetic profiles by enhancing metabolic stability and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have leveraged its structural motifs to develop novel scaffolds with enhanced binding affinity to therapeutic targets. For example, studies have demonstrated that derivatives of 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene can serve as precursors for small-molecule inhibitors that modulate protein-protein interactions involved in inflammatory diseases. The halogen atoms on the benzene ring facilitate interactions with biological receptors through hydrophobic and electrostatic forces, while the difluoroethyl group contributes to optimal pharmacokinetic properties.

The synthesis of 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include halogenation of aromatic precursors followed by alkylation with appropriately substituted ethyl groups. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high efficiency. These synthetic strategies highlight the compound's importance as a versatile intermediate in industrial-scale chemical manufacturing.

From a materials science perspective, 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene has been investigated for its potential applications in advanced materials. Its halogenated structure makes it suitable for use in organic electronics, where such compounds can act as intermediates in the production of conductive polymers and liquid crystal displays (LCDs). The electron-withdrawing nature of the bromine and chlorine atoms enhances charge transport properties, making this compound a promising candidate for next-generation electronic devices.

The environmental impact of halogenated compounds is another critical consideration. While these molecules offer numerous benefits in pharmaceuticals and materials science, their persistence in the environment raises concerns about long-term ecological effects. However, ongoing research focuses on developing greener synthetic methods that minimize waste and reduce hazardous byproducts. By optimizing reaction conditions and employing catalytic systems that enhance efficiency, scientists aim to mitigate environmental risks associated with halogenated compounds like 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene.

In conclusion, 1-(2-Bromo-1,1-difluoroethyl)-2,4-dichloro-benzene (CAS No. 1644456-76-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced electronic materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in scientific innovation across multiple disciplines.